Cas no 1350301-56-2 ((2Z)-3-(5-Amino-1H-1,2,4-triazol-3-yl)acrylic acid nitrate)

• Product Name: (2Z)-3-(5-Amino-1H-1,2,4-triazol-3-yl)acrylic acid nitrate
• CAS No: 1350301-56-2
• MF: C₅H₇N₅O₅
• MW: 217.139580011368
• CID: 4695859
• Update Time: 2023-11-22

(2Z)-3-(5-Amino-1H-1,2,4-triazol-3-yl)acrylic acid nitrate Chemical and Physical Properties

Names and Identifiers

• 3-(3-Amino-1H-1,2,4-triazol-5-yl)prop-2-enoic acid;nitric acid
• (2Z)-3-(5-Amino-1H-1,2,4-triazol-3-yl)acrylic acid nitrate

• Inchi： 1S/C5H6N4O2.HNO3/c6-5-7-3(8-9-5)1-2-4(10)11;2-1(3)4/h1-2H,(H,10,11)(H3,6,7,8,9);(H,2,3,4)
• InChI Key： IAUMVAFZMCIKOF-UHFFFAOYSA-N
• SMILES： OC(C=CC1=NC(N)=NN1)=O.O[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Topological Polar Surface Area: 171